Cas no 835594-14-4 (Benzoic acid, 4-[5-(2-hydroxyethyl)-3-isoxazolyl]-)
835594-14-4 structure
Product Name:Benzoic acid, 4-[5-(2-hydroxyethyl)-3-isoxazolyl]-
CAS No:835594-14-4
MF:C12H11NO4
MW:233.220043420792
CID:669720
PubChem ID:71415138
Update Time:2025-04-19
Benzoic acid, 4-[5-(2-hydroxyethyl)-3-isoxazolyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-[5-(2-hydroxyethyl)-3-isoxazolyl]-
- 4-[5-(2-hydroxyethyl)-1,2-oxazol-3-yl]benzoic acid
- DTXSID50834559
- 835594-14-4
-
- Inchi: 1S/C12H11NO4/c14-6-5-10-7-11(13-17-10)8-1-3-9(4-2-8)12(15)16/h1-4,7,14H,5-6H2,(H,15,16)
- InChI Key: NIFJWHGHASRPGF-UHFFFAOYSA-N
- SMILES: O1C(=CC(C2C=CC(C(=O)O)=CC=2)=N1)CCO
Computed Properties
- Exact Mass: 233.06880783g/mol
- Monoisotopic Mass: 233.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 83.6Ų
Benzoic acid, 4-[5-(2-hydroxyethyl)-3-isoxazolyl]- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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